![molecular formula C27H30N2OS B5001317 4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide](/img/structure/B5001317.png)
4-(3,4-dihydro-2(1H)-isoquinolinylmethyl)-N-{2-[(4-methylbenzyl)thio]ethyl}benzamide
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Overview
Description
The compound appears to contain a 3,4-dihydro-2(1H)-pyridone structure . These are privileged structures due to their biological activity and their importance as synthetic precursors of a variety of compounds with marked biological activity . They are known to bind to multiple receptors with high affinity, showing a broad range of biological activity .
Synthesis Analysis
The synthesis of 3,4-dihydro-2(1H)-pyridones involves multicomponent reactions . These reactions are considered to be of increasing importance due to the economic and environmental advantages they entail . The three-component Biginelli reaction involves the combination of an aldehyde, a β-ketoester and urea to produce 3,4-dihydropyrimidin-2(1H)-ones .Molecular Structure Analysis
The molecular structure of 3,4-dihydro-2(1H)-pyridones is commonly known as 4-aryl substituted 5-alkoxycarbonyl-6-methyl-3,4-dihydropyridones . The correct IUPAC name is 4-arylsubstituted-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylates .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 3,4-dihydro-2(1H)-pyridones are multicomponent reactions . These reactions are carried out under heterogeneous catalysis to allow easy recovery of the product from the reaction mixture and recycling of the catalyst .properties
IUPAC Name |
4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)-N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H30N2OS/c1-21-6-8-23(9-7-21)20-31-17-15-28-27(30)25-12-10-22(11-13-25)18-29-16-14-24-4-2-3-5-26(24)19-29/h2-13H,14-20H2,1H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWBPBZDKXWVZSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSCCNC(=O)C2=CC=C(C=C2)CN3CCC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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